5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• InChI: InChI=1S/C10H14BF3N2O2/c1-8(2)9(3,4)18-11(17-8)7-5-6(15-16-7)10(12,13)14/h5H,1-4H3,(H,15,16)
• InChI Key: DZWGVYSZOABSCF-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=NN2)C(F)(F)F
• Molecular Formula: C10H14BF3N2O2
• Molecular Weight: 262.04 g/mol
• CAS No.: 1573171-39-7

Description

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C10H14BF3N2O2 and its molecular weight is 262.04. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethyl)-1H-pyrazole is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

• Chemical Formula: C13H17BN2O
• Molecular Weight: 244.10 g/mol
• CAS Number: 754214-56-7
• Structural Features: The compound features a pyrazole ring substituted with a trifluoromethyl group and a boron-containing dioxaborolane moiety, which is believed to influence its biological activity.

The biological activity of this compound is primarily attributed to its interaction with various biological targets. Notably, it acts as a selective antagonist for certain ion channels and receptors.

Key Mechanisms:

• TRPC Channel Inhibition: Similar compounds have been shown to inhibit the canonical transient receptor potential channel 3 (TRPC3), leading to reduced calcium influx and modulation of cellular signaling pathways .
• Antimicrobial Activity: Preliminary studies suggest potential efficacy against various microbial strains, although specific data on this compound is limited.

Biological Activity Data

The following table summarizes the biological activities reported for similar compounds and potential implications for this compound:

Activity Type	Target/Effect	Reference
TRPC Channel Inhibition	IC50 = 0.7 μM for TRPC3-mediated Ca²⁺ influx
Antimicrobial Activity	MIC values against Staphylococcus aureus < 8 μg/mL
Anticancer Potential	Inhibition of cell proliferation in cancer lines

Case Studies and Research Findings

Recent research has highlighted the promising nature of boron-containing compounds in drug discovery:

• Anticancer Studies: A study demonstrated that boron-containing pyrazoles exhibit significant cytotoxicity against various cancer cell lines. The mechanism involved the disruption of cell cycle progression and induction of apoptosis .
• Antimicrobial Efficacy: Another investigation focused on the antimicrobial properties of related compounds against drug-resistant bacterial strains. The results indicated that modifications in the boron moiety could enhance activity against resistant pathogens .